Cas no 52726-26-8 (1H-Imidazole,1-butyl-5-methyl-, hydrochloride (1:1))

• Product Name: 1H-Imidazole,1-butyl-5-methyl-, hydrochloride (1:1)
• CAS No: 52726-26-8
• MF: C₈H₁₅ClN₂
• MW: 174.671100854874
• CID: 385773
• PubChem ID: 24195722
• Update Time: 2025-04-19

1H-Imidazole,1-butyl-5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,1-butyl-5-methyl-, hydrochloride (1:1)
• 1H-Imidazole, 1-butyl-5-methyl
• 1-butyl-5-methylimidazole,hydrochloride
• 1-Butyl-5-methyl-1H-imidazole--hydrogen chloride (1/1)
• DTXSID70638713
• 52726-26-8
• NSC-195969
• NSC195969

• Inchi： 1S/C8H14N2.ClH/c1-3-4-5-10-7-9-6-8(10)2;/h6-7H,3-5H2,1-2H3;1H
• InChI Key： WKAGZBVYYPWKJT-UHFFFAOYSA-N
• SMILES： Cl.N1(C=NC=C1C)CCCC

Computed Properties

• Exact Mass: 138.11582
• Monoisotopic Mass: 174.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2

Experimental Properties

• Density: 0.94
• Boiling Point: 258.5°Cat760mmHg
• Flash Point: 110.1°C
• Refractive Index: 1.506
• PSA: 17.82